Cas no 55563-79-6 ((2S)-pent-4-en-2-ol)

• Product Name: (2S)-pent-4-en-2-ol
• CAS No: 55563-79-6
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD03427200
• CID: 89859
• PubChem ID: 6994332
• Update Time: 2025-09-27

(2S)-pent-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxypent-4-ene
• (S)-(+)-4-Penten-2-ol
• (2S)-4-penten-2-ol
• (4S)-(+)-4-penten-2-ol
• (S)-(-)-4-penten-2-ol
• (S)-(+)-4-pentene-2-ol
• (S)-(+)-pent-4-en-2-ol
• (S)-4-PENTEN-2-OL
• [S]-(+)-4-penten-2-ol
• 4-Penten-2-ol, (2S)-
• 558028_ALDRICH
• AC1ODVK6
• CTK1G9239
• (S)-pent-4-en-2-ol
• (2S)-pent-4-en-2-ol
• (2s)-4penten-2-ol
• (S)-4-Pentene-2-ol
• ZHZCYWWNFQUZOR-YFKPBYRVSA-N
• FCH1121461
• VC30972
• OR304051
• CS-0081915
• EN300-211432
• (A+/-)-pent-4-en-2-ol
• DTXSID40426381
• MFCD03427200
• AKOS015913109
• AKOS015840154
• (S)-(+)-4-Penten-2-ol, 95%
• 55563-79-6
• A12634

• MDL： MFCD03427200
• Inchi： 1S/C5H10O/c1-3-4-5(2)6/h3,5-6H,1,4H2,2H3/t5-/m0/s1
• InChI Key： ZHZCYWWNFQUZOR-YFKPBYRVSA-N
• SMILES： O[C@@H](C)CC=C

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: liquid
• Density: 0.837 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 115-116 °C(lit.)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.4240(lit.)
• PSA: 20.23000
• LogP: 0.94330
• Optical Activity: [α]20/D +5.0°, c = 1% in chloroform
• Solubility: Not available

(2S)-pent-4-en-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10
• Packing Group：III
• Packing Group：III
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether